Cas no 11011-72-6 (D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate)

D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate structure
11011-72-6 structure
Product Name:D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate
CAS No:11011-72-6
MF:C21H39N5O14
MW:585.559466600418
CID:204169
PubChem ID:20055290
Update Time:2025-04-19

D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,3S,4S,5R,6R)-4-({5-deoxy-2-O-[2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl]-3-C-(hydroxymethyl)-alpha-L-lyxofuranosyl}oxy)-3-[(diaminomethylidene)amino]-2,5,6-trihydroxycyclohexyl carbamate
    • D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1&reg
    • 2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate
    • 2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1&reg
    • U-12898
    • Bluensin
    • U-12898D
    • Aids010599
    • Aids-010599
    • Bluensomycin
    • Nsc111930 (sulfate salt)
    • 2-O-[5-Deoxy-3-C-(hydroxymethyl)-2-O-[2-deoxy-2-(methylamino)-α-L-glucopyranosyl]-α-L-lyxofuranosyl]-1-(amidinoamino)-1-deoxy-5-O-carbamoyl-D-scyllo-inositol
    • 2-O-[2-O-[2-(Methylamino)-2-deoxy-α-L-glucopyranosyl]-3-C-hydroxymethyl-5-deoxy-α-L-lyxofuranosyl]-1-(aminoiminomethylamino)-5-O-carbamoyl-1-deoxy-D-scyllo-inositol
    • D-Scyllo-inositol, o-2-deoxy-2-(methylamino)-.alpha.-L-glucopyranosyl-(1.fwdarw.2)-o-5-deoxy-3-C-(hydroxymethyl)-.alpha.-L-lyxofuranosyl-(1.fwdarw.2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate
    • Bluensomicina [INN-Spanish]
    • 11011-72-6
    • NS00011554
    • Bluensomycine
    • [(1R,2S,3S,4R,5R,6R)-3-(diaminomethylideneamino)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-hydroxy-4-(hydroxymethyl)-5-methyloxolan-2-yl]oxy-2,5,6-trihydroxycyclohexyl] carbamate
    • Bluensomycinum [INN-Latin]
    • LWV7PWE57U
    • UNII-LWV7PWE57U
    • Antibiotic obtained from cultures of Streptomyces verticillus, or the same substance produced by any other means
    • U12898
    • GTPL10765
    • Bluensomicina
    • Bluensomycinum
    • C17573
    • U 12898
    • CHEMBL2104642
    • Q27155138
    • U 12898D
    • D-scyllo-Inositol, O-2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl-(1=>2)-O-5-deoxy-3-C-(hydroxymethyl)-alpha-L-lyxofuranosyl-(1=>2)-1-((aminoiminomethyl)amino)-1-deoxy-, 5-carbamate
    • CHEBI:81193
    • SCHEMBL691672
    • Bluensomycine [INN-French]
    • Bluensomycin [INN]
    • DTXSID10891345
    • [(1S,2S,3S,4S,5R,6R)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)tetrahydropyran-2-yl]oxy-4-hydroxy-4-(hydroxymethyl)-5-methyl-tetrahydrofuran-2-yl]oxy-3-guanidino-2,5,6-trihydroxy-cyclohexyl] carbamate
    • [(1S,2S,3S,4S,5R,6R)-3-(diaminomethylideneamino)-4-[(2R,3R,4R,5S)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl]oxy-4-hydroxy-4-(hydroxymethyl)-5-methyloxolan-2-yl]oxy-2,5,6-trihydroxycyclohexyl] carbamate
    • 2-O-(5-Deoxy-3-C-(hydroxymethyl)-2-O-(2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl)-alpha-L-lyxofuranosyl)-1-(amidinoamino)-1-deoxy-5-O-carbamoyl-D-scyllo-inositol
    • 2-O-[5-Deoxy-3-C-(hydroxymethyl)-2-O-[2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl]-alpha-L-lyxofuranosyl]-1-(amidinoamino)-1-deoxy-5-O-carbamoyl-D-scyllo-inositol
    • ((1R,2S,3S,4R,5R,6R)-3-(diaminomethylideneamino)-4-((2R,3R,4R,5S)-3-((2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl)oxy-4-hydroxy-4-(hydroxymethyl)-5-methyloxolan-2-yl)oxy-2,5,6-trihydroxycyclohexyl) carbamate
    • Bluensomycine (INN-French)
    • DTXCID501030500
    • Glebomycin
    • Bluensomicina (INN-Spanish)
    • ((1S,2S,3S,4S,5R,6R)-3-(diaminomethylideneamino)-4-((2R,3R,4R,5S)-3-((2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-yl)oxy-4-hydroxy-4-(hydroxymethyl)-5-methyloxolan-2-yl)oxy-2,5,6-trihydroxycyclohexyl) carbamate
    • Bluensomycinum (INN-Latin)
    • D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate
    • Inchi: 1S/C21H39N5O14/c1-5-21(35,4-28)16(40-17-8(25-2)10(30)9(29)6(3-27)37-17)18(36-5)38-14-7(26-19(22)23)11(31)15(39-20(24)34)13(33)12(14)32/h5-18,25,27-33,35H,3-4H2,1-2H3,(H2,24,34)(H4,22,23,26)/t5-,6-,7-,8-,9-,10-,11-,12+,13+,14+,15+,16-,17-,18-,21+/m0/s1
    • InChI Key: RQLDKUSQKQMFCN-AEXVNIBOSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1/N=C(\N)/N)O)OC(N)=O)O)O)[C@H]1[C@@H]([C@@](CO)([C@H](C)O1)O)O[C@H]1[C@H]([C@@H]([C@H]([C@H](CO)O1)O)O)NC

Computed Properties

  • Exact Mass: 585.24935093g/mol
  • Monoisotopic Mass: 585.24935093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 900
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7.3
  • Topological Polar Surface Area: 328Ų

D-myo-Inositol,O-2-deoxy-2-(methylamino)-a-L-glucopyranosyl-(1®2)-O-5-deoxy-3-C-(hydroxymethyl)-a-L-lyxofuranosyl-(1®2)-1-[(aminoiminomethyl)amino]-1-deoxy-, 5-carbamate Related Literature

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